Cas no 1234321-77-7 (2-Butenoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(2,4,5-trifluorophenyl)-, methyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(2,4,5-trifluorophenyl)-, methyl ester, (2Z)-
• CAS No: 1234321-77-7
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• CID: 6625138
• PubChem ID: 46836577
• Update Time: 2024-01-16

2-Butenoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(2,4,5-trifluorophenyl)-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(2,4,5-trifluorophenyl)-, methyl ester, (2Z)-
• XAKRGTQXCNOINF-YFHOEESVSA-N
• SCHEMBL2853339
• 2-Butenoic acid, 3-(((1,1-dimethylethoxy)carbonyl)amino)-4-(2,4,5-trifluorophenyl)-, methyl ester, (2Z)-
• UNII-3JZE6VV544
• 1151240-93-5
• SCHEMBL2853346
• Methyl (2Z)-3-(((1,1-dimethylethoxy)carbonyl)amino)-4-(2,4,5-trifluorophenyl)-2-butenoate
• 1234321-77-7
• 3JZE6VV544
• 2-Butenoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(2,4,5-trifluorophenyl)-, methyl ester
• (Z)-Methyl-3-[N-(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)but-2-enoate
• methyl (2Z)-3-{[(tert-butoxy)carbonyl]amino}-4-(2,4,5-trifluorophenyl)but-2-enoate

• Inchi： 1S/C16H18F3NO4/c1-16(2,3)24-15(22)20-10(7-14(21)23-4)5-9-6-12(18)13(19)8-11(9)17/h6-8H,5H2,1-4H3,(H,20,22)/b10-7-
• InChI Key： XAKRGTQXCNOINF-YFHOEESVSA-N
• SMILES： C(OC)(=O)/C=C(\NC(OC(C)(C)C)=O)/CC1=CC(F)=C(F)C=C1F

Computed Properties

• Exact Mass: 345.11879254g/mol
• Monoisotopic Mass: 345.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 404.3±45.0 °C(Predicted)
• pka: 10.01±0.46(Predicted)